Cas no 35351-45-2 (5-bromo-1-benzofuran-2-carbonitrile)

5-bromo-1-benzofuran-2-carbonitrile structure
35351-45-2 structure
Product Name:5-bromo-1-benzofuran-2-carbonitrile
CAS No:35351-45-2
MF:C9H4BrNO
MW:222.038161277771
CID:1469753
PubChem ID:12207731
Update Time:2025-04-20

5-bromo-1-benzofuran-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 5-bromo-1-benzofuran-2-carbonitrile
    • AMTH068
    • SureCN19707
    • CTK4D5909
    • 5-bromo-2-cyanobenzo[b]furan
    • 5-bromobenzo[b]furan-2-carbonitrile
    • 5-Bromobenzo[c][1,2,5]thiadiazole
    • 5-bromobenzofuran-2-carbonitrile
    • ZINC00158664
    • AC1MCQV2
    • PubChem12684
    • 5-Brombenzo&lt
    • b&gt
    • furan-2-carbonitril
    • 5-Brom-2,1,3-benzothiadiazol
    • 5-bromo-benzo[1,2,5]thiadiazole
    • 5-Brom-2,1,3-benzothiodiazol
    • 5-Brom-benzo[1,2,5]thiadiazol
    • ACMC-209ea1
    • 5-Brom-2.1.3-benzothiadiazol
    • 5-bromo-3-cyanobenzo[b]furan
    • 5-bromo-benzofuran-2-carbonitrile
    • AMTH068; SureCN19707; CTK4D5909; 5-bromo-2-cyanobenzo[b]furan; 5-bromobenzo[b]furan-2-carbonitrile; 5-Bromobenzo[c][1,2,5]thiadiazole; 5-bromobenzofuran-2-carbonitrile; ZINC00158664; AC1MCQV2; PubChem12684; 5-Brombenzo< b> furan-2-carbonitril; 5-Brom-2,1,3-benzothiadiazol; 5-bromo-benzo[1,2,5]thiadiazole; 5-Brom-2,1,3-benzothiodiazol; 5-Brom-benzo[1,2,5]thiadiazol; 5-Bromo-benzo[1,2,5]thiadiazole; ACMC-209ea1; 5-Brom-2.1.3-benzoth
    • SCHEMBL6014129
    • AKOS002678298
    • 35351-45-2
    • Inchi: 1S/C9H4BrNO/c10-7-1-2-9-6(3-7)4-8(5-11)12-9/h1-4H
    • InChI Key: SBGMVGYYYFGZJF-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=C(C=1)C=C(C#N)O2

Computed Properties

  • Exact Mass: 220.94763g/mol
  • Monoisotopic Mass: 220.94763g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 36.9Ų

5-bromo-1-benzofuran-2-carbonitrile Pricemore >>

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